Cas no 343373-00-2 (N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide)

N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide is a sulfonamide derivative characterized by its unique structural features, including a 4-chlorobenzylthio moiety and a 4-fluorobenzenesulfonamide group. This compound exhibits potential utility in medicinal chemistry and biochemical research due to its sulfonamide backbone, which is known for its role in enzyme inhibition and receptor modulation. The presence of halogenated aromatic groups enhances its binding affinity and metabolic stability, making it a candidate for further pharmacological investigation. Its well-defined synthetic pathway allows for consistent purity and scalability, supporting its use in exploratory studies targeting sulfonamide-based therapeutics.
N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide structure
343373-00-2 structure
Product Name:N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide
CAS No:343373-00-2
MF:
MW:
CID:4649241
Update Time:2025-10-30

N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide

N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N158015-25mg
N-{2-[(4-Chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2
25mg
$ 230.00 2022-06-03
TRC
N158015-50mg
N-{2-[(4-Chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2
50mg
$ 380.00 2022-06-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00849969-1g
N-(2-{[(4-chlorophenyl)methyl]sulfanyl}-2-methylpropyl)-4-fluorobenzene-1-sulfonamide
343373-00-2 90%
1g
¥4193.0 2023-04-07
Key Organics Ltd
6M-728-1MG
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
1mg
£37.00 2023-09-07
Key Organics Ltd
6M-728-5MG
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
5mg
£46.00 2023-09-07
Key Organics Ltd
6M-728-10MG
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
10mg
£63.00 2023-09-07
Key Organics Ltd
6M-728-0.5G
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
0.5g
£385.00 2023-09-07
Key Organics Ltd
6M-728-1G
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
1g
£770.00 2023-09-07
Key Organics Ltd
6M-728-5G
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
5g
£3080.00 2023-09-07
Key Organics Ltd
6M-728-10G
N-{2-[(4-chlorobenzyl)sulfanyl]-2-methylpropyl}-4-fluorobenzenesulfonamide
343373-00-2 >90%
10g
£5775.00 2023-09-07

Additional information on N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide

N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide: A Comprehensive Overview

N-{2-(4-Chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide, identified by the CAS number 343373-00-2, represents a novel class of sulfonamide derivatives with potential therapeutic applications in the field of biomedical research. This compound combines structural elements of aromatic sulfonamides and alkyl sulfide groups, creating a unique molecular framework that may modulate biological targets through multiple mechanisms. Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationship (SAR) studies for optimizing the pharmacological properties of such compounds.

The 4-fluorobenzenesulfonamide moiety in this molecule contributes to its hydrophilic character, while the 4-chlorobenzyl group introduces hydrophobic interactions that may influence cellular uptake and target specificity. The sulfanyl linkage between the aromatic ring and the 2-methylpropyl chain creates a flexible spacer, potentially enhancing the compound's ability to interact with protein targets through conformational changes. This structural feature has been explored in recent studies on drug design for targeting kinase pathways and inflammatory signaling cascades.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that this compound exhibits promising anti-inflammatory activity by inhibiting the NF-κB signaling pathway. The 4-chlorobenzyl substituent was found to play a critical role in modulating the compound's binding affinity to the IKKβ subunit, a key component of the NF-κB complex. This finding aligns with the broader trend in targeted drug development toward molecules that selectively interfere with specific signaling nodes rather than broad-spectrum inhibitors.

From a synthetic perspective, the 2-(4-chlorobenzyl)sulfanyl-2-methylpropyl chain represents an innovative approach to creating disulfide bridges in bioactive molecules. The sulfanyl group's ability to form covalent bonds with cysteine residues in target proteins has been leveraged in recent drug conjugation strategies. This structural feature may enable the compound to achieve prolonged biological activity through site-specific interactions with cellular targets.

Studies on the cytotoxic potential of this compound have revealed its ability to induce apoptosis in cancer cell lines, particularly those overexpressing EGFR (Epidermal Growth Factor Receptor). The 4-fluorobenzenesulfonamide group appears to enhance the compound's ability to disrupt the EGFR dimerization process, a critical step in receptor activation. This mechanism has been corroborated by molecular docking studies showing strong binding interactions with the ATP-binding site of the EGFR kinase domain.

In the context of drug discovery, this compound represents a promising lead for developing multi-target therapeutics. Its ability to simultaneously modulate inflammatory pathways and oncogenic signaling makes it a candidate for treating complex diseases such as chronic inflammatory disorders and solid tumors. Recent in silico screening campaigns have identified additional potential targets, including COX-2 and 5-LOX, which are implicated in inflammatory responses.

The synthetic route to this compound has been optimized using asymmetric catalysis techniques, allowing for the efficient preparation of the 2-methylpropyl chain with precise stereochemistry. This advancement is particularly relevant for pharmaceutical applications where stereochemical purity can significantly impact biological activity and pharmacokinetic profiles. The use of green chemistry principles in its synthesis has also been emphasized in recent publications, reflecting the growing importance of sustainable practices in drug development.

Emerging research in biopharmaceuticals has explored the potential of this compound as a prodrug candidate. The sulfanyl linkage may be engineered to undergo bioactivation under specific physiological conditions, enhancing the molecule's therapeutic window. This approach aligns with the trend toward targeted drug delivery systems that minimize systemic toxicity while maximizing local efficacy.

Current preclinical studies are investigating the pharmacokinetic properties of this compound in various animal models. The 4-fluorobenzenesulfonamide group has been shown to improve metabolic stability compared to its non-fluorinated analogs, which is a critical factor in the development of oral medications. These findings highlight the importance of structure optimization in the drug discovery pipeline.

As the field of biomedical research continues to evolve, compounds like N-{2-(4-chlorobenzyl)sulfanyl-2-methylpropyl}-4-fluorobenzenesulfonamide exemplify the potential of targeted drug design strategies. The unique combination of aromatic, alkyl, and sulfide moieties in this molecule offers a versatile platform for further chemical modifications aimed at enhancing therapeutic efficacy and reducing adverse effects. Ongoing research initiatives are likely to uncover additional biological activities and applications for this promising scaffold.

Ultimately, the development of this compound underscores the importance of interdisciplinary approaches in modern drug discovery. By integrating insights from structural biology, computational chemistry, and pharmacology, researchers are creating new opportunities to address complex medical challenges. As our understanding of molecular interactions continues to expand, compounds like this will play an increasingly important role in the biomedical landscape of the future.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.